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Compound of Interest

Compound Name: N-Octylnortadalafil

Cat. No.: B144239

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the safe handling, storage, and use of N-
Octylnortadalafil, a Tadalafil analog and phosphodiesterase 5 (PDES) inhibitor. Given the
limited specific data on N-Octylnortadalafil, these guidelines are largely based on the
properties of Tadalafil and general best practices for handling potent pharmaceutical
compounds.

Chemical and Physical Properties

A summary of the known and predicted properties of N-Octylnortadalafil is presented below.
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Property Value Source
Molecular Formula C29H33N304 PubChem[1]
Molecular Weight 487.59 g/mol ChemicalBook[2]
Appearance White to Off-White Solid ChemicalBook[2]
Melting Point 167-169°C ChemicalBook[2]
Boiling Point (Predicted) 711.4 +60.0 °C ChemicalBook[2]
Density (Predicted) 1.32 £+ 0.1 g/lcm3 ChemicalBook

N Slightly soluble in Chloroform, ]
Solubility ChemicalBook
DMSO, and Methanol

CAS Number 1173706-35-8 PubChem

Safety and Handling Protocols

As a potent PDES5 inhibitor, N-Octylnortadalafil should be handled with care to avoid
accidental exposure. The following protocols are based on safety data for Tadalafil.

2.1 Personal Protective Equipment (PPE)

A minimum of the following PPE should be worn when handling N-Octylnortadalafil powder:

Gloves: Chemical-resistant gloves (e.g., nitrile) are required.

Eye Protection: Safety glasses with side shields or goggles are mandatory.

Lab Coat: A standard laboratory coat should be worn.

Respiratory Protection: When handling the powder outside of a certified chemical fume hood
or ventilated enclosure, a respirator is recommended to prevent inhalation.

2.2 Engineering Controls

» Ventilation: All weighing and solution preparation of N-Octylnortadalafil powder should be
conducted in a certified chemical fume hood or a ventilated enclosure to minimize inhalation
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exposure.

o Safety Shower and Eyewash Station: Ensure that a safety shower and eyewash station are
readily accessible in the laboratory.

2.3 Spill and Emergency Procedures
e Minor Spills:
o Alert personnel in the immediate area.

o Wearing appropriate PPE, gently cover the spill with an absorbent material to avoid raising
dust.

o Collect the material using a HEPA-filtered vacuum cleaner or by carefully wet-wiping. Do
not dry sweep.

o Place the waste in a sealed container for proper disposal.

o

Clean the spill area with soap and water.

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes. Remove contaminated clothing. Seek medical attention if irritation develops.

» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate
medical attention.

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, provide artificial respiration. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

2.4 Waste Disposal

Dispose of N-Octylnortadalafil waste according to federal, state, and local regulations for
pharmaceutical waste. Incineration is often the recommended method.
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Storage Protocols

Proper storage is crucial to maintain the stability and efficacy of N-Octylnortadalafil.

Parameter Recommendation

Rationale

Store at controlled room
Temperature temperature, between 20°C
and 25°C (68°F to 77°F).

To prevent thermal

degradation.

Store in a dry place. Avoid high
Humidity humidity areas such as

bathrooms.

To prevent hydrolysis and

degradation.

_ Protect from light. Store in a
Light . . _
light-resistant container.

To prevent photodegradation.

] Keep in a tightly sealed
Container )
container.

To prevent contamination and

exposure to moisture and air.

Experimental Protocols

4.1 Preparation of a Stock Solution

This protocol describes the preparation of a 10 mM stock solution of N-Octylnortadalafil in

DMSO.

Materials:

N-Octylnortadalafil powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Chemical fume hood

Appropriate glassware (e.g., volumetric flask)
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 \ortex mixer or sonicator
Procedure:
o Calculate the required mass:
o Mass (mg) = 10 mM * 487.59 g/mol * Volume (L) * 1000 mg/g
o For 1 mL (0.001 L) of a 10 mM solution, the required mass is 4.88 mg.
» Weighing:

o In a chemical fume hood, carefully weigh the calculated amount of N-Octylnortadalafil
powder.

e Dissolving:
o Transfer the powder to a volumetric flask.
o Add a small amount of DMSO to the flask and gently swirl to dissolve the powder.
o Use a vortex mixer or sonicator if necessary to ensure complete dissolution.
 Final Volume:
o Once dissolved, add DMSO to the final desired volume.
o Storage:

o Store the stock solution in a tightly sealed, light-resistant vial at -20°C for long-term
storage.

Signaling Pathway and Workflow Diagrams

5.1 Simplified Signaling Pathway of PDE5 Inhibition
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A simplified diagram of the nitric oxide/cGMP pathway and the inhibitory action of N-
Octylnortadalafil on PDES5.

5.2 Experimental Workflow for Handling N-Octylnortadalafil
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A logical workflow for the safe handling and preparation of N-Octylnortadalafil for
experimental use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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